Cas no 1803835-69-9 (6-Phenyl-5-(trifluoromethyl)nicotinaldehyde)

• Product Name: 6-Phenyl-5-(trifluoromethyl)nicotinaldehyde
• CAS No: 1803835-69-9
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4907290
• Update Time: 2023-08-21

6-Phenyl-5-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Phenyl-5-(trifluoromethyl)nicotinaldehyde

• Inchi： 1S/C13H8F3NO/c14-13(15,16)11-6-9(8-18)7-17-12(11)10-4-2-1-3-5-10/h1-8H
• InChI Key： YPBTWWPBMJRDPL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=O)=CN=C1C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2.9
• Topological Polar Surface Area: 30